Cas no 2381534-93-4 (2-{5-(tert-butoxy)carbonyl-1,1-dioxo-hexahydro-2H-1lambda6-thieno2,3-cpyrrol-3-yl}acetic acid)

• Product Name: 2-{5-(tert-butoxy)carbonyl-1,1-dioxo-hexahydro-2H-1lambda6-thieno2,3-cpyrrol-3-yl}acetic acid
• CAS No: 2381534-93-4
• MF: C₁₃H₂₁NO₆S
• MW: 319.373943090439
• CID: 6093929
• PubChem ID: 165896584
• Update Time: 2025-05-21

2-{5-(tert-butoxy)carbonyl-1,1-dioxo-hexahydro-2H-1lambda6-thieno2,3-cpyrrol-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-(tert-butoxy)carbonyl-1,1-dioxo-hexahydro-2H-1lambda6-thieno2,3-cpyrrol-3-yl}acetic acid
• EN300-1589779
• 2381534-93-4

• Inchi： 1S/C13H21NO6S/c1-13(2,3)20-12(17)14-5-9-8(4-11(15)16)7-21(18,19)10(9)6-14/h8-10H,4-7H2,1-3H3,(H,15,16)/t8-,9-,10-/m1/s1
• InChI Key： MIEJNRBQRDCQHK-OPRDCNLKSA-N
• SMILES： S1(C[C@@H](CC(=O)O)[C@H]2CN(C(=O)OC(C)(C)C)C[C@@H]12)(=O)=O

Computed Properties

• Exact Mass: 319.10895856g/mol
• Monoisotopic Mass: 319.10895856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 109Ų

Additional information on 2-{5-(tert-butoxy)carbonyl-1,1-dioxo-hexahydro-2H-1lambda6-thieno2,3-cpyrrol-3-yl}acetic acid

Compound CAS No. 2381534-93-4: 2-{5-(tert-butoxy)carbonyl-1,1-dioxo-hexahydro-2H-1λ6-thieno[2,3-c]pyrrol-3-yl}acetic Acid

The compound with CAS No. 2381534-93-4, known as 2-{5-(tert-butoxy)carbonyl-1,1-dioxo-hexahydro-2H-1λ6-thieno[2,3-c]pyrrol-3-yl}acetic acid, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of thienopyrrole derivatives and has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique properties and potential applications.

The molecular structure of this compound is characterized by a thienopyrrole ring system, which is a fused bicyclic structure consisting of a thiophene and a pyrrole moiety. The presence of the tert-butoxy carbonyl group (Boc) at the 5-position of the thienopyrrole ring introduces steric hindrance and modulates the electronic properties of the molecule. Additionally, the acetic acid group attached at the 3-position of the thienopyrrole ring further enhances the compound's functional versatility.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and anticancer agents. The thienopyrrole framework has been shown to exhibit significant biological activity, making it a valuable building block in drug discovery programs.

One of the most notable advancements in the synthesis of this compound involves the use of microwave-assisted reactions and catalytic methodologies. These techniques have enabled chemists to achieve higher yields and better purity levels compared to traditional synthetic routes. Furthermore, green chemistry principles have been incorporated into the synthesis process to minimize environmental impact and improve sustainability.

In terms of applications, this compound has found utility in various areas beyond drug discovery. For example, it has been employed as a chiral auxiliary in asymmetric synthesis, facilitating the construction of complex molecular architectures with high enantioselectivity. Its ability to act as both a building block and a functional group modifier makes it an indispensable tool in modern organic synthesis.

Recent research has also focused on understanding the photophysical properties of this compound. Studies have demonstrated that it exhibits interesting fluorescence characteristics under UV light, which could be exploited in sensing applications or as a component in optoelectronic devices.

The development of efficient analytical methods for characterizing this compound has been another area of active research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These advancements have significantly improved our ability to study and utilize this compound in various scientific disciplines.

In conclusion, CAS No. 2381534-93-4 represents a cutting-edge molecule with diverse applications across multiple fields. Its unique structural features, combined with advancements in synthetic methodologies and analytical techniques, position it as a key player in contemporary chemical research. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to make even greater contributions to science and technology.